![molecular formula C15H12FNO4 B2485120 4-Fluoro-2-(4-methoxybenzamido)benzoic acid CAS No. 953897-72-8](/img/structure/B2485120.png)
4-Fluoro-2-(4-methoxybenzamido)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Fluoro-2-(4-methoxybenzamido)benzoic acid is a useful research compound. Its molecular formula is C15H12FNO4 and its molecular weight is 289.262. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
A key area of research is the development of efficient synthesis methods for compounds with similar structures, which are crucial intermediates in the manufacture of various pharmaceuticals. For example, the practical synthesis of 2-Fluoro-4-bromobiphenyl, a key intermediate for the production of flurbiprofen, a non-steroidal anti-inflammatory and analgesic material, showcases the importance of these compounds in pharmaceutical manufacturing (Qiu, Gu, Zhang, & Xu, 2009). This research highlights the challenges and solutions in synthesizing fluorinated compounds, which are often characterized by complex reactions and the need for specialized conditions.
Environmental Impact
The environmental fate and behavior of fluorinated compounds, including how they degrade and their potential effects on ecosystems, are also significant areas of study. For instance, the review on the degradation of acetaminophen by advanced oxidation processes discusses the pathways, by-products, and biotoxicity of degradation products, illuminating the environmental impact of pharmaceuticals and related chemicals (Qutob, Hussein, Alamry, & Rafatullah, 2022). Similarly, the occurrence, fate, and behavior of parabens in aquatic environments provide insight into the ubiquity and persistence of certain organic compounds in the environment, contributing to our understanding of the ecological implications of widely used synthetic chemicals (Haman, Dauchy, Rosin, & Munoz, 2015).
Safety and Hazards
“4-Fluoro-2-(4-methoxybenzamido)benzoic acid” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
The primary targets of 4-Fluoro-2-(4-methoxybenzamido)benzoic acid are currently unknown
Mode of Action
It’s known that the compound has a fluorobenzoyl group, which may interact with its targets through hydrogen bonding or pi-stacking interactions .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
4-fluoro-2-[(4-methoxybenzoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FNO4/c1-21-11-5-2-9(3-6-11)14(18)17-13-8-10(16)4-7-12(13)15(19)20/h2-8H,1H3,(H,17,18)(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NODSKAPLALDVTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.